4-methyl-N-{4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]phenyl}-1-phthalazinamine

• IUPAC Name: 2-[4-[(4-methylphthalazin-1-yl)amino]phenoxy]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C27H27N5O2/c1-20-24-9-5-6-10-25(24)27(30-29-20)28-21-11-13-23(14-12-21)34-19-26(33)32-17-15-31(16-18-32)22-7-3-2-4-8-22/h2-14H,15-19H2,1H3,(H,28,30)
• InChI Key: ASRLTEQJFBEQPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)NC3=CC=C(C=C3)OCC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C27H27N5O2
• Molecular Weight: 453.5 g/mol

Description

4-methyl-N-{4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]phenyl}-1-phthalazinamine is a chemical compound that has attracted a lot of attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and has been studied extensively in recent years.

Mechanism of Action

The mechanism of action of 4-methyl-N-{4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]phenyl}-1-phthalazinamine is not fully understood. However, studies have shown that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase cascade. It also inhibits the growth and proliferation of cancer cells by blocking the cell cycle at the G2/M phase.
Biochemical and Physiological Effects:
4-methyl-N-{4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]phenyl}-1-phthalazinamine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including topoisomerase II and tyrosine kinase. It also has anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methyl-N-{4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]phenyl}-1-phthalazinamine is its potent antitumor activity. This makes it a promising candidate for the development of new anticancer drugs. However, one of the main limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-methyl-N-{4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]phenyl}-1-phthalazinamine. One area of research is the development of new drug delivery systems that can improve the solubility and bioavailability of this compound. Another area of research is the identification of new targets for this compound, which could lead to the development of new drugs with improved efficacy and safety profiles. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

4-methyl-N-{4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]phenyl}-1-phthalazinamine has been studied extensively for its potential applications in various fields. One of the main areas of research is its use as a potential anticancer agent. Studies have shown that this compound has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer.